Cas no 1217048-27-5 (4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride)

• Product Name: 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride
• CAS No: 1217048-27-5
• MF: C₂₂H₂₆ClN₃O₃S
• MW: 447.978143215179
• CID: 5508946
• Update Time: 2025-05-22

4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-2-benzothiazolyl)-, hydrochloride (1:1)
• 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

• Inchi： 1S/C22H25N3O3S.ClH/c1-5-28-18-7-6-8-19-20(18)23-22(29-19)25(14-13-24(3)4)21(27)17-11-9-16(10-12-17)15(2)26;/h6-12H,5,13-14H2,1-4H3;1H
• InChI Key： PYGNBPJYLYGHDO-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C2SC(N(CCN(C)C)C(C3C=CC(C(=O)C)=CC=3)=O)=NC=12)CC.Cl

Additional information on 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

Comprehensive Overview of 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1217048-27-5)

The compound 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1217048-27-5) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This benzothiazole derivative has garnered attention due to its unique structural features and promising applications in drug discovery. In this article, we delve into its properties, synthesis, applications, and market relevance, while addressing frequently asked questions in the scientific community.

Chemical Structure and Properties: The molecular structure of 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride features a benzothiazole core substituted with an ethoxy group at the 4-position, an acetylbenzamide moiety, and a dimethylaminoethyl side chain. The hydrochloride salt enhances its solubility, making it suitable for various experimental conditions. Researchers often highlight its molecular weight (approximately 458.0 g/mol) and logP value (indicative of moderate lipophilicity) as key parameters for drug-likeness assessments.

Synthesis and Analytical Data: The synthesis of CAS No. 1217048-27-5 typically involves multi-step organic reactions, including amide coupling and benzothiazole ring formation. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical factor for preclinical studies. Recent publications emphasize optimized protocols to improve yield and scalability, addressing the growing demand for this compound in high-throughput screening.

Applications in Drug Discovery: 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride is explored as a kinase inhibitor scaffold due to its ability to modulate enzymatic activity. Its benzothiazole-amide hybrid structure aligns with trends in targeting cancer-related pathways and neurodegenerative diseases. Notably, its blood-brain barrier permeability (predicted via in silico models) makes it a candidate for CNS drug development, a hot topic in 2024.

Market Trends and Availability: The global market for benzothiazole derivatives is projected to grow at a CAGR of 6.2% (2024–2030), driven by their versatility in medicinal chemistry. Suppliers list CAS No. 1217048-27-5 with prices ranging from $200–$500 per gram, reflecting its niche status. Custom synthesis services and structure-activity relationship (SAR) studies are frequently requested by academic and industrial researchers, underscoring its role in hit-to-lead optimization.

Safety and Handling: Standard laboratory precautions apply when handling this compound. While not classified as hazardous under GHS, users should consult SDS documentation for specific storage recommendations (e.g., desiccated at –20°C). Its stability in DMSO and aqueous buffers (pH 4–8) facilitates biological assays, a common query among buyers.

Future Perspectives: With AI-driven drug design gaining traction, derivatives of 4-acetyl-N-[2-(dimethylamino)ethyl]-N-(4-ethoxy-1,3-benzothiazol-2-yl)benzamide are being virtually screened for GPCR targets and epigenetic modifiers. Collaborative efforts between computational chemists and synthetic laboratories are expected to unlock new therapeutic avenues, positioning this compound as a valuable tool in precision medicine.